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This technical guide provides a comprehensive overview of the theoretical models governing
the nuclear decay of Tellurium-127 (Te-127), a radioisotope with applications in various
scientific fields. This document details the decay properties of Te-127 and its nuclear isomer,
Te-127m, supported by quantitative data, detailed experimental protocols for its study, and
visualizations of its decay pathways.

Introduction to Tellurium-127 and its Decay
Characteristics

Tellurium-127 is a radioactive isotope of tellurium with a nucleus containing 52 protons and 75
neutrons.[1][2] It undergoes beta-minus ([3-) decay, transforming into lodine-127 (1-127).[3] A
significant feature of Te-127 is the existence of a metastable isomeric state, Tellurium-127m
(Te-127m), which has a considerably longer half-life and decays via both isomeric transition (IT)
and beta decay.[3][4] Understanding the theoretical underpinnings of these decay processes is
crucial for applications ranging from nuclear medicine to fundamental nuclear physics research.

Theoretical Framework

The nuclear structure and decay properties of Tellurium-127 and its isomer are primarily
explained by the Nuclear Shell Model. This model posits that nucleons (protons and neutrons)
occupy discrete energy levels, or shells, within the nucleus, analogous to electron shells in
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atoms. The stability and decay characteristics of a nucleus are largely determined by the
arrangement of its nucleons in these shells.

Shell Model Configuration of Tellurium-127

Tellurium-127 has 52 protons and 75 neutrons. The 52 protons form a closed subshell, lending
stability to the proton configuration. The key to understanding the properties of Te-127 lies in its
75 neutrons. According to the shell model, the neutron shells are filled, and the 75th neutron
occupies an orbital in the next available shell.

e Ground State (Te-127): The ground state of Te-127 has a spin and parity of 3/2+.[2][3] This is
consistent with the unpaired 75th neutron occupying the 2d3/2 orbital.

e |someric State (Te-127m): The metastable isomeric state, Te-127m, has a spin and parity of
11/2-.[2][3] This high spin is attributed to the promotion of the unpaired neutron to the higher-
energy 1h11/2 orbital. The large spin difference between the 11/2- isomeric state and the
3/2+ ground state is a key factor in the isomer's long half-life.

Beta Decay of Te-127 and Te-127m

Both the ground state and the isomeric state of Tellurium-127 decay to lodine-127 (53 protons,
74 neutrons) via beta decay. In this process, a neutron is converted into a proton, with the
emission of an electron (beta particle) and an antineutrino. The probability and characteristics
of these decays are governed by selection rules, which depend on the changes in spin (Al) and
parity (Amt) between the initial and final nuclear states.

e Te-127 (3/2+) Beta Decay: The primary beta decay of the Te-127 ground state is to the 5/2+
ground state of 1-127. This is an "allowed" transition (Al = 1, A1t = no), which is consistent
with its relatively short half-life.[5] Te-127 can also decay to various excited states of 1-127.[5]

e Te-127m (11/2-) Beta Decay: The beta decay of Te-127m is a minor branch compared to its
isomeric transition.[4] It primarily proceeds to excited states in 1-127. These transitions are
generally "forbidden” to some degree due to the larger spin changes involved, which
contributes to the longer partial half-life for this decay mode.

Isomeric Transition of Te-127m
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The predominant decay mode of Te-127m is an isomeric transition (IT) to the Te-127 ground
state.[4] This is a process where the excited nucleus releases energy by emitting a gamma ray
or an internal conversion electron.

The transition from the 11/2- isomeric state to the 3/2+ ground state involves a spin change of
Al = 4 and a change in parity. This is classified as a magnetic quadrupole (M4) transition. Such
high-multipolarity transitions are highly "forbidden” or hindered, meaning they have a very low
probability of occurring. This significant hindrance is the reason for the long half-life of the Te-
127m isomer. The transition is "hindered" because it requires a significant rearrangement of the
nucleon's angular momentum.

Data Presentation

The quantitative data for the nuclear decay of Te-127 and Te-127m are summarized in the
following tables for easy comparison.

Tellurium-127 (Ground Tellurium-127m (Isomeric
Property

State) State)
Half-life 9.35 (7) hours|2] 106.1 (7) days[4]
Spin and Parity (IT1) 3/2+[2][3] 11/2-[2][3]
Decay Modes B- (100%)[2] IT (97.6%), B- (2.4%)[3]
Q-value (3-) 702 (4) keV[5] 790 (4) keV

Table 2: Beta Decay Data for Te-127
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Transition to 1-127

Level Energy (keV) Probability (%) Type

Ground State (5/2+) 702 (4) 98.78 Allowed
Excited State 1 499 (4) 0.025 Allowed
Excited State 2 327 (4) 0.0006 Allowed
Excited State 3 284 (4) 1.19 Allowed
Excited State 4 84 (4) 0.00013 Allowed

Data sourced from the LNE-LNHB/CEA Table de Radionucléides.[5]

Table 3: Gamma Transitions Following Te-127 Beta

Intensity per 100

Energy (keV) . . Multipolarity
disintegrations

57.608 (11) 0.0306 (6) M1+0.7%E2
145.252 (14) 0.0040 (6) E2

172.132 (12) 0.0003 (2) M1+0.7%E2
202.860 (8) - M1+21%E2
215.13 (6) - M1+4.0%E2
360.38 (6) 0.139 (2) M1+3.6%E2
374.992 (9) 0.0003 (2) E2

417.99 (6) 1.013 (11) M1+0.6%E2
618.31 (13) 0.00013 (2) M1+50%E2

Data sourced from the LNE-LNHB/CEA Table de Radionucléides.[5] Note: Some intensities are
not explicitly provided in the source.
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Table 4: Decay Data for Te-127m

Decay Mode Branching Ratio (%) Transition Details

88.23 (7) keV M4 transition to

Isomeric Transition (IT) 97.27 (7)[4]
Te-127 ground state[2]

To various excited states of |-

Beta Decay (B-) 2.73 (7)[4] 127

Mandatory Visualization

The following diagram illustrates the nuclear decay scheme of Tellurium-127 and its isomer,
Te-127m.
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Caption: Decay scheme of Te-127m and Te-127.

Experimental Protocols

The study of the nuclear decay of Te-127 involves several key experimental techniques.
Detailed methodologies for these experiments are outlined below.

Gamma-Ray Spectroscopy
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Objective: To measure the energy and intensity of gamma rays emitted during the decay of Te-
127 and Te-127m.

Methodology:

Detector Setup: A High-Purity Germanium (HPGe) detector is used due to its excellent
energy resolution. The detector is cooled to liquid nitrogen temperature to reduce thermal

noise.

Source Preparation: A calibrated source of Te-127 is placed at a fixed and known distance
from the detector.

Energy and Efficiency Calibration: The spectrometer is calibrated for energy and efficiency
using standard radioactive sources with well-known gamma-ray energies and intensities
(e.g., 137Cs, 60Co, 152Eu). This allows for the accurate determination of the energies and
emission probabilities of the gamma rays from the Te-127 source.

Data Acquisition: The output signals from the HPGe detector are processed by a
multichannel analyzer (MCA) to generate a gamma-ray energy spectrum. The acquisition
time is set to achieve sufficient statistical accuracy in the photopeaks of interest.

Spectrum Analysis: The resulting spectrum is analyzed to identify the photopeaks
corresponding to the gamma rays from the Te-127 decay. The net area of each photopeak is
determined, and by using the efficiency calibration curve, the intensity of each gamma ray is
calculated.

Beta Spectroscopy

Objective: To measure the energy distribution (spectrum) of the beta particles emitted from Te-

127 and determine the endpoint energies for the different beta decay branches.

Methodology:

o Detector Setup: A silicon detector (e.g., a Passivated Implanted Planar Silicon - PIPS
detector) or a magnetic spectrometer is used to measure the energy of the beta particles.
The setup is placed in a vacuum chamber to minimize energy loss of the beta particles in the
air.
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e Source Preparation: A thin, uniform source of Te-127 is prepared on a low-Z backing material
to minimize backscattering and self-absorption of the beta particles.

» Energy Calibration: The beta spectrometer is calibrated using conversion electron sources
(e.g., 137Cs, 207Bi) which emit electrons with well-defined, discrete energies.[6]

o Data Acquisition: The beta spectrum is acquired over a sufficient time to obtain good
statistics.

o Data Analysis: The endpoint energy of the beta spectrum is determined using a Kurie plot
analysis. This involves linearizing the upper end of the beta spectrum to extrapolate to the
energy axis, which corresponds to the Q-value of the beta decay.

Beta-Gamma Coincidence Measurements

Objective: To establish the relationships between specific beta decay branches and the
subsequent gamma-ray emissions, confirming the decay scheme.

Methodology:

o Detector Setup: A beta detector (e.g., a plastic scintillator or silicon detector) and a gamma
detector (e.g., an HPGe or Nal(TIl) detector) are placed in close proximity to the Te-127
source.

o Coincidence Electronics: The output signals from both detectors are fed into a coincidence
circuit. This circuit generates an output pulse only when it receives signals from both
detectors within a very short, predefined time window (the resolving time).

e Gated Spectrum Acquisition: The coincidence output is used to "gate" the multichannel
analyzer. This means that a gamma-ray spectrum is recorded only when a coincident beta
particle is detected. By setting an energy window on the beta detector, one can selectively
observe the gamma rays that are in coincidence with specific beta energy ranges.

o Data Analysis: The coincidence spectra are analyzed to identify which gamma rays are
associated with which beta decay branches. This information is crucial for constructing and
verifying the nuclear level scheme.
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This guide provides a foundational understanding of the theoretical models and experimental
investigation of Tellurium-127's nuclear decay. The presented data and methodologies serve
as a valuable resource for researchers and professionals working with this and other
radioisotopes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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